Cas no 57882-17-4 (Acetic acid, 2-chloro-,cyclopropylmethyl ester)

• Product Name: Acetic acid, 2-chloro-,cyclopropylmethyl ester
• CAS No: 57882-17-4
• MF: C₆H₉ClO₂
• MW: 148.587461233139
• CID: 382590
• PubChem ID: 263636
• Update Time: 2025-04-19

Acetic acid, 2-chloro-,cyclopropylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,cyclopropylmethyl ester
• cyclopropylmethyl 2-chloroacetate
• AC1L6A4F
• AC1Q3TR6
• AG-K-74615
• AR-1I3382
• CTK5A7588
• cyclopropylmethyl chloroacetate
• NSC98289
• NSC-98289
• SCHEMBL10389378
• DTXSID00294806
• 57882-17-4

• Inchi： 1S/C6H9ClO2/c7-3-6(8)9-4-5-1-2-5/h5H,1-4H2
• InChI Key： UNBGDHXJUAKPFF-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCC1CC1

Computed Properties

• Exact Mass: 148.02917
• Monoisotopic Mass: 148.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 178.6°Cat760mmHg
• Flash Point: 72.1°C
• Refractive Index: 1.475
• PSA: 26.3
• LogP: 1.17840